Cas no 14474-78-3 (3-Benzyl-6-methyl-2,5-piperazinedione)

• Product Name: 3-Benzyl-6-methyl-2,5-piperazinedione
• CAS No: 14474-78-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 159266
• PubChem ID: 139767
• Update Time: 2025-06-09

3-Benzyl-6-methyl-2,5-piperazinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-methyl-6-(phenylmethyl)-
• Cyclo(Ala-Phe)
• 3-benzyl-6-methylpiperazine-2,5-dione
• 3-Benzyl-6-methyl-2,5-dioxo-piperazin
• 3-Benzyl-6-methyl-2,5-piperazinedione
• 3-Benzyl-6-methyl-piperazin-2,5-dion
• 3-benzyl-6-methyl-piperazine-2,5-dione
• cyclo-L-alanyl-D-phenylalanyl
• 2,5-Piperazinedione, 3-methyl-6-(phenylmethyl)-
• 3-Benzyl-6-methyl-2,5-piperazinedione #
• 3-Benzyl-6-methyl-3,6-dihydropyrazine-2,5-diol
• 14474-78-3
• AKOS012403839
• FT-0777795
• CNXWPOWVDIUTPS-UHFFFAOYSA-N
• FS-6939
• DTXSID20932399
• SCHEMBL25429657

• Inchi： 1S/C12H14N2O2/c1-8-11(15)14-10(12(16)13-8)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3,(H,13,16)(H,14,15)
• InChI Key： CNXWPOWVDIUTPS-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)NC(C(C)N1)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Powder
• PSA: 65.18000
• LogP: 0.78400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on 3-Benzyl-6-methyl-2,5-piperazinedione

3-Benzyl-6-methyl-2,5-piperazinedione (CAS No. 14474-78-3): A Comprehensive Overview

3-Benzyl-6-methyl-2,5-piperazinedione (CAS No. 14474-78-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name 1-Benzyl-4-methylpiperazine-2,5-dione, is a member of the piperazine family and exhibits a unique structure that confers it with diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-Benzyl-6-methyl-2,5-piperazinedione.

Chemical Properties

3-Benzyl-6-methyl-2,5-piperazinedione is a white crystalline solid with a molecular formula of C₁₂H₁₄N₂O₂. It has a molecular weight of 218.25 g/mol and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound's structure features a piperazine ring with a benzyl and methyl substituent at the 3 and 6 positions, respectively. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting target for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 3-Benzyl-6-methyl-2,5-piperazinedione can be achieved through several routes. One common method involves the cyclization of N-benzyl-N-methylglycine with an appropriate diacid chloride or diacyl chloride. This reaction typically proceeds under mild conditions and yields the desired product in good yields. Another approach involves the reaction of N-benzyl-N-methylglycine with phosgene or diphosgene to form the corresponding cyclic carbonate, which can then be hydrolyzed to produce the target compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems to improve yield and reduce by-products.

Biological Activities

3-Benzyl-6-methyl-2,5-piperazinedione has been studied for its potential biological activities in various contexts. One notable area of research is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially affecting neurotransmitter release and receptor function. For instance, it has been reported to exhibit affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A subtype, which plays a crucial role in mood regulation and anxiety disorders.

In addition to its effects on neurotransmitter systems, 3-Benzyl-6-methyl-2,5-piperazinedione has also been investigated for its anti-inflammatory properties. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Potential Therapeutic Uses

The diverse biological activities of 3-Benzyl-6-methyl-2,5-piperazinedione have prompted researchers to explore its potential therapeutic applications. In preclinical studies, this compound has shown promise in treating neurological disorders such as depression and anxiety. Its ability to modulate serotonin receptors may make it a valuable candidate for developing novel antidepressant drugs with fewer side effects compared to existing treatments.

Beyond its neurological applications, 3-Benzyl-6-methyl-2,5-piperazinedione has also been evaluated for its anti-inflammatory properties in animal models of inflammatory diseases. Preliminary results indicate that it can effectively reduce inflammation and tissue damage in these models, suggesting its potential as an anti-inflammatory agent.

Literature Review and Current Research Trends

The scientific literature on 3-Benzyl-6-methyl-2,5-piperazinedione is growing rapidly, reflecting its increasing importance in medicinal chemistry and pharmaceutical research. Recent studies have focused on elucidating the mechanism of action of this compound at the molecular level. For example, a study published in the Journal of Medicinal Chemistry reported that 3-Benzyl-6-methyl-2,5-piperazinedione can selectively bind to specific subtypes of serotonin receptors, providing insights into its pharmacological profile.

In another study published in the European Journal of Pharmacology, researchers investigated the anti-inflammatory effects of 3-Benzyl-6-methyl-2,5-piperazinedione in a mouse model of colitis. The results showed that treatment with this compound significantly reduced inflammation and improved intestinal barrier function. These findings highlight the potential therapeutic applications of this compound in treating inflammatory bowel disease.

Safety Considerations and Future Directions

3-Benzyl-6-methyl-2,5-piperazinedione is generally safe at therapeutic doses, further research is needed to fully understand its safety profile. Preclinical toxicology studies are currently underway to evaluate potential side effects and determine safe dosing regimens for human use.

In conclusion, 3-Benzyl-6-methyl-2,5-piperazinedione (CAS No. 14474-78-3) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting target for drug development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new therapeutic opportunities will emerge.